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Compound of Interest

Compound Name: Selegiline Hydrochloride

Cat. No.: B1663614

This guide provides essential safety and logistical information for the proper disposal of
Selegiline Hydrochloride in a laboratory setting. Adherence to these procedures is critical to
ensure personnel safety and environmental protection. Selegiline Hydrochloride is harmful if
swallowed and very toxic to aquatic life with long-lasting effects, necessitating careful handling
and disposal.[1][2]

Immediate Safety and Handling

Before beginning any disposal-related activities, ensure all relevant personnel are familiar with
the hazards of Selegiline Hydrochloride. Personal Protective Equipment (PPE) is mandatory.

Required Personal Protective Equipment (PPE):

Eye Protection: Splash goggles or safety glasses with side-shields.[3]
e Hand Protection: Chemical-resistant gloves.[4][3]

o Body Protection: A lab coat is required for handling small quantities.[3] For large spills or bulk
handling, a full suit is recommended.[3]

» Respiratory Protection: In case of dust or aerosol generation, use an approved/certified dust
respirator.[4][3]

Step-by-Step Disposal Protocol

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1663614?utm_src=pdf-interest
https://www.benchchem.com/product/b1663614?utm_src=pdf-body
https://www.benchchem.com/product/b1663614?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-2AK8-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzE0NTZ8YXBwbGljYXRpb24vcGRmfGFEZzNMMmc0T0M4NU1qUTBNRGczTmpFMU5URTRMMU5FUWw4eVFVczRYMGRDWDBWT0xuQmtaZ3wyZjAyNGUzZWYyN2FiNjUzN2RkMWU0ZGEyNDk2YzBkMTM2YzlkMGI1NzQ2NmU1NzgxNWEyNGI1ZWExNjY0NDFj
https://www.pharmacopoeia.com/content/file/products/healthandsafety/CAT-705_GB.pdf
https://www.benchchem.com/product/b1663614?utm_src=pdf-body
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB01037.pdf?1265922746
https://www.dcchemicals.com/msds/MSDS_DC31847.html
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB01037.pdf?1265922746
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB01037.pdf?1265922746
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB01037.pdf?1265922746
https://www.dcchemicals.com/msds/MSDS_DC31847.html
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB01037.pdf?1265922746
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

The primary method for disposing of Selegiline Hydrochloride is through a licensed
hazardous waste disposal company.[5][6] Under no circumstances should this chemical be
disposed of down the drain or in regular trash without proper treatment.[1][7]

Step 1: Waste Identification and Segregation

o Characterize the Waste: Identify all waste containing Selegiline Hydrochloride. This
includes pure, expired, or unwanted product, contaminated labware (e.g., vials, pipette tips),
and contaminated PPE.

o Segregate Waste: Keep Selegiline Hydrochloride waste separate from other chemical
waste streams unless specifically instructed otherwise by your institution's Environmental
Health and Safety (EHS) office or licensed waste contractor. It must be segregated as
hazardous waste.[7][8]

Step 2: Waste Collection and Storage

o Container: Use a designated, leak-proof, and clearly labeled hazardous waste container. The
container must be compatible with the chemical.

e Labeling: Label the container with "Hazardous Waste," the full chemical name "Selegiline
Hydrochloride," and any associated hazard symbols (e.g., "Toxic," "Hazardous to the
Aquatic Environment").

o Storage: Store the sealed waste container in a cool, dry, and well-ventilated secondary
containment area, away from incompatible materials, until collection.[4][9]

Step 3: Arranging for Final Disposal
o Contact EHS: Consult your institution's EHS department for specific internal procedures.

o Licensed Contractor: Arrange for collection by a specialized and licensed hazardous waste
disposal company.[5][6] This is the most recommended and compliant disposal route.

« Incineration: The material may be sent for high-temperature incineration in a facility equipped
with an afterburner and scrubber to ensure complete destruction.[6]
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o Documentation: Ensure all federal, state, and local regulations are followed and that all
necessary documentation for waste transfer is completed and retained.[4][3]

Accidental Spill Cleanup:

o Small Spills: Wearing appropriate PPE, carefully use tools to place the spilled solid material
into a designated hazardous waste container.[3][10]

o Large Spills: Evacuate the area and, if trained to do so, use a shovel to place the material
into a convenient waste disposal container.[3][10]

» Decontamination: After removing the bulk material, decontaminate the surface by cleaning
with alcohol, followed by spreading water on the area.[4][3][10] All cleaning materials must
also be disposed of as hazardous waste. Prevent spillage from entering drains or water
courses.[4][1][11]

Summary of Key Chemical and Regulatory Data

Parameter Information Source(s)
Chemical Name Selegiline Hydrochloride
CAS Number 14611-52-0 [4][10]

Harmful if swallowed. Very
Hazard Statements toxic to aquatic life with long- [4112]

lasting effects.

Collection by a licensed
Primary Disposal Route hazardous material disposal [5]1[6]

company for incineration.

Disposal must comply with
federal (EPA/RCRA), state,

Regulatory Framework ] [B1[12][13]
and local environmental

regulations.

o Prohibited. Avoid release to the
Drain Disposal _ [4][1][7]
environment.
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Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of
Selegiline Hydrochloride waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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